4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-((phenylthio)methyl)-

• CAS No.: 85677-81-2
• Molecular Formula: C23H16Cl2N4S
• Molecular Weight: 451.4 g/mol
• IUPAC Name: 8-chloro-6-(2-chlorophenyl)-1-(phenylsulfanylmethyl)-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine
• InChI: InChI=1S/C23H16Cl2N4S/c24-15-10-11-20-18(12-15)23(17-8-4-5-9-19(17)25)26-13-21-27-28-22(29(20)21)14-30-16-6-2-1-3-7-16/h1-12H,13-14H2
• InChI Key: FCGASBQOWFUKKE-UHFFFAOYSA-N
• Canonical SMILES: C1C2=NN=C(N2C3=C(C=C(C=C3)Cl)C(=N1)C4=CC=CC=C4Cl)CSC5=CC=CC=C5

Description

The compound 4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-((phenylthio)methyl)- (hypothetical IUPAC name) is a triazolo-benzodiazepine derivative characterized by:

• 8-chloro substitution on the benzodiazepine core.
• 6-(2-chlorophenyl) substituent at position 4.
• 1-((phenylthio)methyl) group at position 1, a unique feature involving a phenylthioether-linked methyl moiety.

Biological Activity

The compound 4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-((phenylthio)methyl)- is a member of the triazolobenzodiazepine family. This class of compounds is known for its potential pharmacological effects, particularly in the central nervous system (CNS). The biological activity of this specific compound has been investigated in various studies focusing on its mechanisms of action, therapeutic potential, and comparative efficacy with other benzodiazepines.

• Molecular Formula : C24H18Cl2N4S
• Molecular Weight : 465.4 g/mol
• CAS Number : 72913-11-2

The primary mechanism of action involves binding to the GABA$_A$ receptor complex. This interaction enhances the inhibitory effect of the neurotransmitter GABA (gamma-aminobutyric acid), leading to increased neuronal inhibition. This mechanism is similar to that of traditional benzodiazepines, which are widely used for their anxiolytic and anticonvulsant properties.

Anticonvulsant Activity

Research indicates that triazolobenzodiazepines exhibit significant anticonvulsant properties. For instance, studies have shown that compounds structurally similar to the target compound demonstrate superior anticonvulsant effects compared to standard drugs like diazepam. In one study, certain derivatives exhibited excellent anticonvulsant activity in animal models .

Comparative Analysis with Similar Compounds

The biological activity can be compared with other benzodiazepines such as alprazolam and diazepam . A comparative table summarizing their activities is presented below:

Compound Name	Anticonvulsant Activity	Anxiolytic Activity	Sedative Effects
8-Chloro-6-(2-chlorophenyl)-1-((phenylthio)methyl)-	High	Moderate	Moderate
Alprazolam	Moderate	High	High
Diazepam	High	High	High

Case Studies

• Study on Anticonvulsant Properties : A study published in PubMed evaluated several triazolobenzodiazepine derivatives for their anticonvulsant efficacy. The results indicated that certain derivatives had comparable or superior efficacy compared to diazepam, suggesting potential for clinical use .
• GABA Receptor Interaction Studies : Another research effort focused on the binding affinity of this compound to GABA$_A$ receptors. The findings revealed a strong binding affinity which correlates with its pharmacological effects observed in vivo.

Comparison with Similar Compounds

Table 1: Substituent Variations and Key Properties

Compound Name	R1 (Position 1)	R6 (Position 6)	R8 (Position 8)	Key Properties & Scheduling Status
Target Compound	(Phenylthio)methyl	2-Chlorophenyl	Chlorine	Hypothetical: Likely high lipophilicity; potential prolonged half-life due to sulfur moiety
Triazolam (CAS 28911-01-5)	Methyl	2-Chlorophenyl	Chlorine	Short half-life (~2–6 h); Schedule IV (low abuse potential)
Alprazolam (CAS 28981-97-7)	Methyl	Phenyl	Chlorine	Intermediate half-life (~11 h); Schedule IV
Flualprazolam (CAS 28981-97-7)	Methyl	2-Fluorophenyl	Chlorine	Schedule I (high potency; abuse liability)
Adinazolam (CAS 37115-32-5)	Dimethylaminomethyl	Phenyl	Chlorine	Prodrug with anxiolytic properties; metabolized to active N-desmethyladinazolam
Flubromazolam (CAS 612526-40-6)	Methyl	2-Fluorophenyl	Bromine	Ultra-long half-life (~20 h); Schedule I due to high potency
Bromazolam	Methyl	Phenyl	Bromine	Emerging designer benzodiazepine; unregulated in many jurisdictions

Position 1 Substituents and Pharmacokinetics

• Methyl Group (Triazolam, Alprazolam) : Enhances metabolic stability but shortens half-life due to rapid oxidation .
• Dimethylaminomethyl (Adinazolam): Increases polarity, slowing metabolism and enabling prodrug activation .
• This substituent could also increase receptor affinity due to enhanced lipophilicity .

Position 6 and 8 Substitutions

• 6-(2-Chlorophenyl) (Target, Triazolam) : Improves GABA_A receptor binding compared to unsubstituted phenyl (alprazolam) .
• 8-Chloro vs. 8-Bromo (Flubromazolam) : Bromine’s larger atomic radius increases receptor binding affinity and half-life .

Research Findings and Clinical Implications

Metabolic Pathways

• Triazolam undergoes rapid hepatic oxidation at the 1-methyl group, producing α-hydroxytriazolam as the primary metabolite .
• The phenylthio methyl group in the target compound may resist oxidation, reducing first-pass metabolism and prolonging bioavailability (analogous to thioether-containing drugs like zopiclone) .

Receptor Binding and Potency

• Flualprazolam’s 2-fluorophenyl group at R₆ increases potency (~2× alprazolam) due to enhanced hydrophobic interactions .
• The target compound’s 6-(2-chlorophenyl) group likely confers similar potency to triazolam, while the 1-((phenylthio)methyl) group could further enhance GABA_A binding via π-π stacking .